Cas no 1805733-90-7 (1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1805733-90-7
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5002181
• Update Time: 2025-07-22

1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O/c1-7-2-3-8(11(13)14)4-9(7)5-10(15)6-12/h2-4,11H,5-6H2,1H3
• InChI Key： LNWXBYIDPAQZCO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(F)F)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1805733-90-7)

1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1805733-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoromethyl group, which is increasingly valued in modern drug design for its ability to enhance metabolic stability and bioavailability. Researchers are particularly interested in its potential applications as a building block for synthesizing novel bioactive molecules, especially in the development of kinase inhibitors and antifungal agents.

The molecular structure of 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one combines a brominated propanone backbone with a methylphenyl moiety, offering versatile reactivity for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This makes it a valuable intermediate in medicinal chemistry, where precision in molecular assembly is critical. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of candidate drugs, a hot topic in AI-driven drug discovery platforms.

In the context of sustainable chemistry, this compound aligns with the growing demand for fluorine-containing scaffolds, which reduce environmental persistence compared to traditional halogenated analogs. Industry forums and SEO trends reveal frequent searches for "difluoromethyl applications in drug design" and "bromoketone synthesis," reflecting its relevance. Analytical techniques like HPLC and NMR are typically employed to ensure purity, a key concern for researchers sourcing high-quality intermediates.

From a commercial perspective, CAS No. 1805733-90-7 is often cataloged by suppliers specializing in custom synthesis and high-value intermediates. Its pricing and availability are frequently queried in chemical databases, underscoring its niche market importance. Regulatory compliance for handling follows standard organic compound protocols, with no restrictions under global chemical control frameworks.

Future directions for 1-Bromo-3-(5-(difluoromethyl)-2-methylphenyl)propan-2-one may involve exploration in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas dominating recent scientific literature. As AI-assisted molecular modeling accelerates, this compound’s utility in fragment-based drug discovery is likely to expand, answering frequent search queries like "emerging fluorinated intermediates 2024."